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Abstract

This technical guide provides a comprehensive overview of the known physical characteristics
of the organic compound 3,4,4-trimethylpentan-2-ol. Due to a scarcity of experimentally
determined data for this specific isomer, this document also presents data for structurally
related isomers to provide a comparative context for its likely properties. Furthermore, detailed
experimental protocols for the determination of key physical parameters for liquid alcohols are
outlined to guide researchers in acquiring such data.

Introduction

3,4,4-Trimethylpentan-2-ol is a saturated secondary alcohol with the chemical formula
CsH180. As a member of the octanol isomer family, its physicochemical properties are of
interest in various fields, including solvent chemistry, reaction kinetics, and as a potential
intermediate in organic synthesis. A thorough understanding of its physical characteristics is
crucial for its application and for the prediction of its behavior in chemical and biological
systems.

Molecular Structure and Identification

The structure of 3,4,4-trimethylpentan-2-ol is characterized by a pentane backbone with
methyl groups at the third and fourth positions, and a hydroxyl group at the second position.
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IUPAC Name: 3,4,4-trimethylpentan-2-ol

CAS Number: 10575-56-1[1]

Molecular Formula: CsH1sO[1][2]

Molecular Weight: 130.23 g/mol [1][2]

SMILES: CC(C(C)0)C(C)(C)C[2]

Physical Characteristics

Direct experimental data for the physical properties of 3,4,4-trimethylpentan-2-ol are not
readily available in published literature or chemical databases. A safety data sheet for the
compound from one supplier indicates that the physical state, boiling point, melting point, flash
point, solubility, and density are "Not available"[3]. However, computed properties and data
from isomeric compounds can provide valuable estimations.

Summary of Known and Estimated Physical Properties

The following table summarizes the available computed data for 3,4,4-trimethylpentan-2-ol
and provides experimental data for its isomers for comparative purposes.
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3,4,4- 2,3,4-
Trimethylpentan-2-  Trimethylpentan-2-  2,4,4-

Property ol ol Trimethylpentan-2-
(Computed/Unavail (Estimated/Experim ol (Experimental)
able) ental)

Molecular Formula CsH1sO[1][2] CsH1s0O CsH1s0

Molecular Weight 130.23 g/mol [1][2] 130.23 g/mol 130.2279 g/mol [4]

- ) ] 170.96 °C (estimate) ]
Boiling Point Not available[3] 5] Not available
] ] ) -61.15 °C (estimate) )
Melting Point Not available[3] 5] Not available
. ) 0.8040 g/mL _
Density Not available[3] ] Not available

(estimate)[5]

Solubility in Water Not available[3] Not available Not available

Refractive Index Not available[3] 1.4350 (estimate)[5] Not available

XLogP3-AA ) )

2.52] Not available Not available

(Computed)

Topological Polar

Surface Area 20.2 A?[2] Not available Not available

(Computed)

Complexity . .

81.1[2] Not available Not available

(Computed)

Experimental Protocols for Physical Property
Determination

For researchers intending to experimentally determine the physical characteristics of 3,4,4-

trimethylpentan-2-ol, the following standard protocols for liquid alcohols are provided.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination on a small scale is the capillary method.

Methodology:

Apparatus Setup: A small amount of the liquid sample is placed in a test tube. A capillary
tube, sealed at one end, is inverted and placed into the test tube containing the sample. The
test tube is then attached to a thermometer.

e Heating: The entire assembly is heated in a suitable bath (e.g., oil or water bath) on a hot
plate.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued.

o Measurement: The temperature at which the liquid just begins to enter the capillary tube
upon cooling is recorded as the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined using a pychometer or
by direct mass and volume measurements.

Methodology (using a graduated cylinder and balance):

e Mass of Empty Cylinder: An empty, dry graduated cylinder is weighed on an analytical
balance.

e Volume Measurement: A known volume of the alcohol is carefully measured into the
graduated cylinder.

e Mass of Cylinder with Sample: The graduated cylinder containing the alcohol is reweighed.

o Calculation: The mass of the alcohol is determined by subtracting the mass of the empty
cylinder from the mass of the cylinder with the sample. The density is then calculated by
dividing the mass of the alcohol by the measured volume.
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Logical Relationships of Physical Properties

The following diagram illustrates the key physical properties of 3,4,4-trimethylpentan-2-ol and

their interconnectedness.

Physical Properties of 3,4,4-Trimethylpentan-2-ol

Molecular Structure

3,4,4-Trimethylpentan-2-ol
C8H180

MW: 130.23 g/mol

Determines Determines Determines Determines

Boiling Point

(Not Available)

Physical Charactefistics

Melting Point Density Solubility in Water

(Not Available) (Not Available)

(Not Available)

Conclusion

Click to download full resolution via product page

Structure-Property Relationship Diagram

While specific experimental data for the physical characteristics of 3,4,4-trimethylpentan-2-ol
are currently lacking in the public domain, this guide provides a foundational understanding of
the compound based on its molecular structure and the properties of its isomers. The included

experimental protocols offer a clear path for researchers to obtain the necessary data to fill this

knowledge gap. Further experimental investigation is highly encouraged to fully characterize

this compound for its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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